2-(4-Methoxy-phenyl)-2-(4-methyl-piperidin-1-YL)-ethylamine

• IUPAC Name: 2-(4-methoxyphenyl)-2-(4-methylpiperidin-1-yl)ethanamine
• InChI: InChI=1S/C15H24N2O/c1-12-7-9-17(10-8-12)15(11-16)13-3-5-14(18-2)6-4-13/h3-6,12,15H,7-11,16H2,1-2H3
• InChI Key: GQYRFJTWOUTTBI-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(CN)C2=CC=C(C=C2)OC
• Molecular Formula: C15H24N2O
• DSSTOX Substance ID: DTXSID901222981
• Molecular Weight: 248.36 g/mol
• CAS RN: 889939-86-0

Description

2-(4-Methoxy-phenyl)-2-(4-methyl-piperidin-1-YL)-ethylamine, also known as 4-Methyl-2-(4-methoxyphenyl)-2-piperidin-1-ylethylamine, is a novel synthetic compound that has been gaining attention in recent years due to its potential applications in scientific research. This compound has been identified as a potential inhibitor of the enzyme monoamine oxidase A (MAO-A), and has been studied for its potential to modulate the activity of serotonin, dopamine, and other neurotransmitters.

Scientific Research Applications

Neuropharmacological Research

Research into dopamine D2 receptor ligands has highlighted the importance of compounds like 2-(4-Methoxy-phenyl)-2-(4-methyl-piperidin-1-YL)-ethylamine in the treatment of neuropsychiatric disorders. These compounds act by modulating dopamine receptor activity, essential for treating conditions such as schizophrenia, Parkinson's disease, depression, and anxiety. The pharmacophore for high dopamine D2 receptor (D2R) affinity includes components such as an aromatic moiety and a cyclic amine, indicating that compounds with these features, including variations like 2-(4-Methoxy-phenyl)-2-(4-methyl-piperidin-1-YL)-ethylamine, are crucial for therapeutic advances in neuropharmacology (Jůza et al., 2022).

Pharmacokinetics and Drug Development

In the realm of drug development, particularly for antihistamines such as Bilastine, structural analogs of 2-(4-Methoxy-phenyl)-2-(4-methyl-piperidin-1-YL)-ethylamine serve as foundational compounds for creating effective medications. These compounds' chemical frameworks contribute significantly to their pharmacokinetic profiles, including binding affinity and duration of action, underscoring their relevance in medicinal chemistry and pharmacodynamics research (Sharma et al., 2021).

DNA Interaction Studies

The synthetic dye Hoechst 33258 and its analogs, which include structures similar to 2-(4-Methoxy-phenyl)-2-(4-methyl-piperidin-1-YL)-ethylamine, are known for their strong binding to the minor groove of double-stranded DNA. These compounds are utilized in biological research for chromosome and nuclear staining, demonstrating the critical role of such chemical structures in understanding DNA interactions and cellular processes (Issar & Kakkar, 2013).

Cytochrome P450 Isoform Research

Investigations into the selective inhibition of cytochrome P450 isoforms in human liver microsomes have utilized compounds structurally related to 2-(4-Methoxy-phenyl)-2-(4-methyl-piperidin-1-YL)-ethylamine. These studies provide insights into drug metabolism and potential drug-drug interactions, highlighting the importance of such compounds in pharmacological and toxicological research (Khojasteh et al., 2011).